Cas no 866611-29-2 (9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene)
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Chemical and Physical Properties
Names and Identifiers
-
- 9-bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene
- 9-Bromo-10-[4-(2-naphthyl)phenyl]anthracene
- 9-BROMO-10-(4-NAPHTHALEN-2-YLPHENYL)ANTHRACENE
- PIGVQJMWWHSAEZ-UHFFFAOYSA-N
- 9-Bromo-10-[4-(2-naphthalenyl)phenyl]anthracene (ACI)
- SCHEMBL2715769
- B4571
- 9-bromo-10-(4-naphthalene-2-yl-phenyl)anthracene
- CS-0155878
- 866611-29-2
- DB-076704
- T71417
- 9-BROMO-10-[4-(NAPHTHALEN-2-YL)PHENYL]ANTHRACENE
- 9-Bromo-10-(4-(naphthalen-2-yl)phenyl)anthracene
- MFCD20486476
- AKOS027253028
- 9-Bromo-10-[4-(2-naphthalenyl)phenyl]-anthracene
- AS-67369
- 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene
-
- MDL: MFCD20486476
- Inchi: 1S/C30H19Br/c31-30-27-11-5-3-9-25(27)29(26-10-4-6-12-28(26)30)22-16-13-21(14-17-22)24-18-15-20-7-1-2-8-23(20)19-24/h1-19H
- InChI Key: PIGVQJMWWHSAEZ-UHFFFAOYSA-N
- SMILES: BrC1C2C(=CC=CC=2)C(C2C=CC(C3C=C4C(C=CC=C4)=CC=3)=CC=2)=C2C=1C=CC=C2
Computed Properties
- Exact Mass: 458.06700
- Monoisotopic Mass: 458.06701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 9.6
Experimental Properties
- PSA: 0.00000
- LogP: 9.24270
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN950-200mg |
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene |
866611-29-2 | 98% | 200mg |
521.0CNY | 2021-08-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN950-1g |
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene |
866611-29-2 | 98% | 1g |
1826.0CNY | 2021-08-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN950-50mg |
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene |
866611-29-2 | 98% | 50mg |
208.0CNY | 2021-08-12 | |
| abcr | AB474078-200 mg |
9-Bromo-10-[4-(2-naphthyl)phenyl]anthracene, 98%; . |
866611-29-2 | 98% | 200mg |
€113.30 | 2023-07-18 | |
| abcr | AB474078-1 g |
9-Bromo-10-[4-(2-naphthyl)phenyl]anthracene, 98%; . |
866611-29-2 | 98% | 1g |
€340.30 | 2023-07-18 | |
| Chemenu | CM230028-5g |
9-Bromo-10-(4-(naphthalen-2-yl)phenyl)anthracene |
866611-29-2 | 95% | 5g |
$830 | 2022-09-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4571-200MG |
9-Bromo-10-[4-(2-naphthyl)phenyl]anthracene |
866611-29-2 | >98.0%(HPLC) | 200mg |
¥250.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4571-1G |
9-Bromo-10-[4-(2-naphthyl)phenyl]anthracene |
866611-29-2 | >98.0%(HPLC) | 1g |
¥1095.00 | 2024-04-15 | |
| eNovation Chemicals LLC | D752473-1g |
9-broMo-10-[4-(2-naphthalenyl)phenyl]Anthracene |
866611-29-2 | 98% | 1g |
$70 | 2024-06-06 | |
| Chemenu | CM230028-100mg |
9-Bromo-10-(4-(naphthalen-2-yl)phenyl)anthracene |
866611-29-2 | 95% | 100mg |
$*** | 2023-05-29 |
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Production Method
Production Method 1
1.2 Reagents: Potassium carbonate ; 12 h, 60 °C
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Raw materials
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Preparation Products
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Suppliers
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene
Introduction to 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene (CAS No. 866611-29-2)
9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene, identified by its Chemical Abstracts Service (CAS) number 866611-29-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its anthracene core substituted with a bromine atom at the 9-position and a phenyl ring linked to a naphthalene moiety at the 10-position, exhibits unique structural and electronic properties that make it a valuable candidate for various applications.
The structural motif of 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene combines the rigidity and conjugation of the anthracene scaffold with the extended π-system provided by the phenyl and naphthalenyl groups. This configuration not only imparts significant steric hindrance but also enhances electronic delocalization, making it an attractive building block for designing advanced materials such as organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. The presence of the bromine atom at the 9-position further facilitates further functionalization via cross-coupling reactions, enabling the synthesis of more complex derivatives with tailored properties.
In recent years, there has been a surge in research focused on developing novel organic semiconductors capable of revolutionizing flexible electronics and optoelectronic devices. 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene has emerged as a promising candidate in this domain due to its high charge carrier mobility and excellent thermal stability. Studies have demonstrated that this compound can be effectively incorporated into organic field-effect transistors (OFETs), yielding devices with superior performance metrics compared to conventional anthracene-based materials. The enhanced π-conjugation provided by the extended aromatic system contributes to efficient charge transport, while the bromine substituent allows for further chemical modifications to optimize device characteristics.
The pharmaceutical industry has also shown interest in 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene due to its potential as an intermediate in the synthesis of bioactive molecules. Anthracene derivatives are well-known for their biological activity, and modifications of this scaffold have led to compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The specific substitution pattern in 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene may confer unique pharmacological profiles, making it a valuable scaffold for drug discovery efforts. Researchers are exploring its derivatives as kinase inhibitors, where the rigid aromatic system can mimic natural substrates or modulate enzyme activity through allosteric interactions.
One of the most compelling aspects of 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene is its versatility in material design. The compound's ability to form stable π-stacking interactions with other aromatic molecules allows it to be used as a component in multicomponent systems, enhancing overall material properties. For instance, when blended with other organic semiconductors or host materials in OLEDs, it can improve device efficiency by optimizing energy levels and charge injection barriers. Similarly, in photovoltaic applications, its extended conjugation length contributes to broad absorption spectra, enabling better harvesting of solar radiation across multiple wavelengths.
The synthesis of 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include bromination of anthracene precursors followed by palladium-catalyzed cross-coupling reactions with appropriately substituted phenyl and naphthalenyl fragments. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing costs and improving yields. These synthetic methodologies are crucial for ensuring that researchers have access to sufficient quantities of high-purity material for both fundamental studies and industrial applications.
Recent computational studies have shed light on the electronic structure and excited-state properties of 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene, providing insights into its potential utility in optoelectronic devices. Density functional theory (DFT) calculations have revealed that this compound exhibits favorable energy levels for hole and electron transport, making it an ideal candidate for use as an emissive layer or charge transporting material in OLED architectures. Additionally, time-dependent DFT (TD-DFT) simulations have been used to predict excited-state lifetimes and emission wavelengths, which are critical parameters for device performance.
The impact of 9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene extends beyond academic research; it is increasingly being adopted by industry leaders in electronics and pharmaceuticals as a key component in next-generation technologies. Companies specializing in advanced materials are incorporating this compound into their product portfolios due to its proven efficacy and scalability. Similarly, pharmaceutical firms are leveraging its synthetic accessibility to develop novel therapeutics targeting complex diseases. This dual application underscores the compound's importance as a bridge between fundamental science and practical technology.
866611-29-2 (9-Bromo-10-[4-(2-naphthalenyl)phenyl]Anthracene) Related Products
- 121848-75-7(10,10'-Dibromo-9,9'-bianthracene)
- 400607-04-7(9-Bromo-10-(naphthalen-1-yl)anthracene)
- 23674-20-6(9-Bromo-10-phenylanthracene)
- 912483-19-3(Anthracene, 9-bromo-10-(4-methyl-1-naphthalenyl)-)
- 400607-05-8(9-(1,1'-Biphenyl-4-yl)-10-bromoanthracene)
- 474688-73-8(9-Bromo-10-(2-naphthyl)anthracene)
- 821808-30-4(Anthracene, 9,9'-(5-methyl-1,3-phenylene)bis[10-bromo-)
- 813461-33-5(Anthracene, 9,9'-[5-(9-anthracenyl)-1,3-phenylene]bis[10-bromo-)
- 19997-07-0(7-(4-bromonaphthalen-1-yl)benzo[a]anthracene)
- 813461-34-6(1,3,5-Tris(10-bromoanthracen-9-yl)benzene)